Cas no 55601-64-4 (2-Methyl-4-oxopentanedioic acid)

2-Methyl-4-oxopentanedioic acid structure
55601-64-4 structure
Product Name:2-Methyl-4-oxopentanedioic acid
CAS No:55601-64-4
MF:C6H8O5
MW:160.124722480774
CID:2014410
PubChem ID:11062673
Update Time:2025-04-21

2-Methyl-4-oxopentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-oxopentanedioic acid
    • 2-methyl-4-oxo-glutaric acid
    • 2-Methyl-4-oxo-glutarsaeure
    • 2-oxo-4-methylglutaric acid
    • 4-methyl-2-oxoglutaric acid
    • 2-Methyl-4-oxopentanedioicacid
    • Pentanedioic acid, 2-methyl-4-oxo-
    • SCHEMBL1130873
    • 55601-64-4
    • CHEBI:173689
    • DTXSID001304718
    • EN300-174940
    • 2-methyl-4-oxo-pentanedioic Acid
    • 2-methyl-4-oxoglutaric acid
    • Inchi: 1S/C6H8O5/c1-3(5(8)9)2-4(7)6(10)11/h3H,2H2,1H3,(H,8,9)(H,10,11)
    • InChI Key: AVSMSTWODLACGT-UHFFFAOYSA-N
    • SMILES: OC(C(C)CC(C(=O)O)=O)=O

Computed Properties

  • Exact Mass: 160.03700
  • Monoisotopic Mass: 160.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 91.67000
  • LogP: -0.24910

2-Methyl-4-oxopentanedioic acid Pricemore >>

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